2-[4-[[1-[[(4-Chlorophenyl)sulfonylamino]methyl]cyclopentyl]methyl]phenyl]acetic acid

• CAS No.: 141335-10-6
• Product Name: 2-[4-[[1-[[(4-Chlorophenyl)sulfonylamino]methyl]cyclopentyl]methyl]phenyl]acetic acid
• Molecular Formula: C₂₁H₂₄ClNO₄S
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 2-[4-[[1-[[(4-chlorophenyl)sulfonylamino]methyl]cyclopentyl]methyl]phenyl]acetic acid
• Standard InChI: InChI=1S/C21H24ClNO4S/c22-18-7-9-19(10-8-18)28(26,27)23-15-21(11-1-2-12-21)14-17-5-3-16(4-6-17)13-20(24)25/h3-10,23H,1-2,11-15H2,(H,24,25)
• Standard InChIKey: IKPIVPXMOXMBHT-UHFFFAOYSA-N
• SMILES: C1CCC(C1)(CC2=CC=C(C=C2)CC(=O)O)CNS(=O)(=O)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CCC(C1)(CC2=CC=C(C=C2)CC(=O)O)CNS(=O)(=O)C3=CC=C(C=C3)Cl
• Description: LCB-2853 is an antagonist of thromboxane A2 (TXA2) receptor, with antiplatelet and antithrombotic activities.
• Synonyms: LCB 2853; LCB-2853; sodium 4-((1-((((4-chlorophenyl)sulfonyl)amino)methyl)cyclohexyl)methyl)benzeneacetate
• Reference: [1]. Depin JC, et al. Pharmacodynamics and antithrombotic effects after intravenous administration of the new thromboxane A2 receptor antagonist sodium 4-[[1-[[[(4-chlorophenyl)sulfonyl]amino]methyl]cyclopentyl] methyl]benzeneacetate. Arzneimittelforschung. 1994 Nov;44(11):1203-7.[2]. Lardy C, et al. Antiaggregant and antivasospastic properties of the new thromboxane A2 receptor antagonist sodium 4-[[1-[[[(4-chlorophenyl)sulfonyl]amino]methyl]cyclopentyl] methyl]benzeneacetate. Arzneimittelforschung. 1994 Nov;44(11):1196-202.
• PubChem Compound: 132347
• Last Modified: Nov 11 2021